61-71-2

3-Hydroxyindolin-2-one

In Stock

• CAS RN:
• 61-71-2

• Formula:
• C8H7NO2

• InChI:
• InChI=1S/C8H7NO2/c10-7-5-3-1-2-4-6(5)9-8(7)11/h1-4,7,10H,(H,9,11)

• InChIKey:
• SGZFJWQQBHYNNF-UHFFFAOYSA-N

• 3-hydroxyindolin-2-one is an oxindole that is 1,3-dihydro-2H-indol-2-one substituted by a hydroxy group at position 3. It is a member of oxindoles and a member of hydroxyindoles.

1-Chloro-1,2,2-trifluorocyclobutane

In Stock

• CAS RN:
• 661-71-2

• Formula:
• C4H4ClF3

• InChI:
• InChI=1S/C4H4ClF3/c5-3(6)1-2-4(3,7)8/h1-2H2

• InChIKey:
• ZZQYDYODFHABLC-UHFFFAOYSA-N

• 1-Chloro-1,2,2-trifluorocyclobutane, also known as 1-Chloro-1,2,2-trifluorocyclobutane, is a useful research compound. Its molecular formula is C4H4ClF3 and its molecular weight is 144.52 g/mol. The purity is usually 95%.

Octamethyleneimine

In Stock

• CAS RN:
• 5661-71-2

• Formula:
• C8H17N

• InChI:
• InChI=1S/C8H17N/c1-2-4-6-8-9-7-5-3-1/h9H,1-8H2

• InChIKey:
• NRHDCQLCSOWVTF-UHFFFAOYSA-N

• Octamethyleneimine, also known as Octamethyleneimine, is a useful research compound. Its molecular formula is C8H17N and its molecular weight is 127.23 g/mol. The purity is usually 95%.

Tert-butyl 5-tert-butylisoxazol-3-ylcarbamate

In Stock

• CAS RN:
• 89661-71-2

• Formula:
• C12H20N2O3

• InChI:
• InChI=1S/C12H20N2O3/c1-11(2,3)8-7-9(14-17-8)13-10(15)16-12(4,5)6/h7H,1-6H3,(H,13,14,15)

• InChIKey:
• VMPVVQOVODQCRS-UHFFFAOYSA-N

• Tert-butyl 5-tert-butylisoxazol-3-ylcarbamate is a useful research compound. Its molecular formula is C12H20N2O3 and its molecular weight is 240.3 g/mol. The purity is usually 95%.

3-Iodophenyl acetate

In Stock

• CAS RN:
• 42861-71-2

• Formula:
• C8H7IO2

• InChI:
• InChI=1S/C8H7IO2/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3

• InChIKey:
• LWGMUQGQHHKINA-UHFFFAOYSA-N

• 3-Iodophenyl acetate is a useful research compound. Its molecular formula is C8H7IO2 and its molecular weight is 262.04 g/mol. The purity is usually 95%.

8-{[5-(benzylsulfanyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methoxy}quinoline

In Stock

• CAS RN:
• 102061-71-2

• Formula:
• C22H20N4OS

• InChI:
• InChI=1S/C22H20N4OS/c1-2-14-26-20(24-25-22(26)28-16-17-8-4-3-5-9-17)15-27-19-12-6-10-18-11-7-13-23-21(18)19/h2-13H,1,14-16H2

• InChIKey:
• ULYVNFMECCJCEZ-UHFFFAOYSA-N

• 8-{[5-(benzylsulfanyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]methoxy}quinoline is a useful research compound. Its molecular formula is C22H20N4OS and its molecular weight is 388.49. The purity is usually 95%.

2-Ethyl-5-((4-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-71-2

• Formula:
• C20H26N4O2S

• InChI:
• InChI=1S/C20H26N4O2S/c1-4-16-21-20-24(22-16)19(25)18(27-20)17(23-11-5-6-13(2)12-23)14-7-9-15(26-3)10-8-14/h7-10,13,17,25H,4-6,11-12H2,1-3H3

• InChIKey:
• MTCLGGPTVZHYHO-UHFFFAOYSA-N

• 2-Ethyl-5-((4-methoxyphenyl)(3-methylpiperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C20H26N4O2S and its molecular weight is 386.51. The purity is usually 95%.

N-(2-Methoxy-pyridin-4-yl)-2,2-dimethyl-propionamide

In Stock

• CAS RN:
• 898561-71-2

• Formula:
• C11H16N2O2

• InChI:
• InChI=1S/C11H16N2O2/c1-11(2,3)10(14)13-8-5-6-12-9(7-8)15-4/h5-7H,1-4H3,(H,12,13,14)

• InChIKey:
• CYKIARCTGVETIR-UHFFFAOYSA-N

• N-(2-Methoxy-pyridin-4-yl)-2,2-dimethyl-propionamide is a useful research compound. Its molecular formula is C11H16N2O2 and its molecular weight is 208.26 g/mol. The purity is usually 95%.

3-Isoxazolecarboxylic acid, 5-[(6,7-dimethoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-, ethyl ester

Usually In Stock

• CAS RN:
• 924861-71-2

• Formula:
• C16H19NO7

• InChI:
• InChI=1S/C16H19NO7/c1-4-21-16(18)11-7-10(24-17-11)5-9-6-12-14(23-8-22-12)15(20-3)13(9)19-2/h6,10H,4-5,7-8H2,1-3H3

• InChIKey:
• TZESZCZTHXYSRO-UHFFFAOYSA-N

• 3-Isoxazolecarboxylic acid, 5-[(6,7-dimethoxy-1,3-benzodioxol-5-yl)methyl]-4,5-dihydro-, ethyl ester is a useful research compound. Its molecular formula is C16H19NO7 and its molecular weight is 337.328. The purity is usually 95%.

4'-Bromo-3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone

In Stock

• CAS RN:
• 898761-71-2

• Formula:
• C21H22BrNO3

• InChI:
• InChI=1S/C21H22BrNO3/c22-19-6-4-17(5-7-19)20(24)18-3-1-2-16(14-18)15-23-10-8-21(9-11-23)25-12-13-26-21/h1-7,14H,8-13,15H2

• InChIKey:
• NCZVPKGJVGIRRE-UHFFFAOYSA-N

• 4'-Bromo-3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]benzophenone is a useful research compound. Its molecular formula is C21H22BrNO3 and its molecular weight is 416.3 g/mol. The purity is usually 95%.

1-propan-2-yl-2H-azepin-3-one

• CAS RN:
• 110561-71-2

• Formula:
• C9H13NO

• InChI:
• InChI=1S/C9H13NO/c1-8(2)10-6-4-3-5-9(11)7-10/h3-6,8H,7H2,1-2H3

• InChIKey:
• ZPGQADPDUKRMKR-UHFFFAOYSA-N

• 1-propan-2-yl-2H-azepin-3-one, also known as 1-propan-2-yl-2H-azepin-3-one, is a useful research compound. Its molecular formula is C9H13NO and its molecular weight is 151.21 g/mol. The purity is usually 95%.

alpha-((2-(Dimethylamino)ethoxy)methyl)-2'-methyl-(1,1'-biphenyl)-4-methanol hydrochloride

• CAS RN:
• 131961-71-2

• Formula:
• C19H26ClNO2

• InChI:
• InChI=1S/C19H25NO2.ClH/c1-15-6-4-5-7-18(15)16-8-10-17(11-9-16)19(21)14-22-13-12-20(2)3;/h4-11,19,21H,12-14H2,1-3H3;1H

• InChIKey:
• OJUSAQQWKQJKNO-UHFFFAOYSA-N

• Alpha-((2-(Dimethylamino)ethoxy)methyl)-2'-methyl-(1,1'-biphenyl)-4-methanol hydrochloride, also known as Alpha-((2-(Dimethylamino)ethoxy)methyl)-2'-methyl-(1,1'-biphenyl)-4-methanol hydrochloride, is a useful research compound. Its molecular formula is C19H26ClNO2 and its molecular weight is 335.9 g/mol. The purity is usually 95%.

5,5'-butane-1,4-diylbis(4-methyl-4H-1,2,4-triazole-3-thiol)

In Stock

• CAS RN:
• 1174861-71-2

• Formula:
• C10H16N6S2

• InChI:
• InChI=1S/C10H16N6S2/c1-15-7(11-13-9(15)17)5-3-4-6-8-12-14-10(18)16(8)2/h3-6H2,1-2H3,(H,13,17)(H,14,18)

• InChIKey:
• NBEPSEZSFHGHCK-UHFFFAOYSA-N

• 5,5'-butane-1,4-diylbis(4-methyl-4H-1,2,4-triazole-3-thiol) is a useful research compound. Its molecular formula is C10H16N6S2 and its molecular weight is 284.4. The purity is usually 95%.

methyl 6-chloro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate

In Stock

• CAS RN:
• 1658461-71-2

• Formula:
• C8H6ClN3O2

• InChI:
• InChI=1S/C8H6ClN3O2/c1-14-8(13)7-4-3-10-6(9)2-5(4)11-12-7/h2-3H,1H3,(H,11,12)

• InChIKey:
• UDCYZORJQGSQLF-UHFFFAOYSA-N

• Methyl 6-chloro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C8H6ClN3O2 and its molecular weight is 211.61. The purity is usually 95%.

6-(tert-Butyldimethylsilyloxy)heptanoic acid

In Stock

• CAS RN:
• 2010161-71-2

• Formula:
• C13H28O3Si

• InChI:
• InChI=1S/C13H28O3Si/c1-11(9-7-8-10-12(14)15)16-17(5,6)13(2,3)4/h11H,7-10H2,1-6H3,(H,14,15)

• InChIKey:
• ASKRGALIOMYNKJ-UHFFFAOYSA-N

• 6-(tert-Butyldimethylsilyloxy)heptanoic acid is a useful research compound. Its molecular formula is C13H28O3Si and its molecular weight is 260.449. The purity is usually 95%.